![molecular formula C7H7ClFN B6281496 3-(chloromethyl)-2-fluoro-5-methylpyridine CAS No. 1227594-57-1](/img/no-structure.png)
3-(chloromethyl)-2-fluoro-5-methylpyridine
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Description
The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include its appearance, odor, and other physical characteristics .
Synthesis Analysis
The synthesis of a compound involves the procedures used to create it from other substances. This can include the types of reactions used, the conditions under which the reactions occur, and the yield of the product .Molecular Structure Analysis
This involves understanding the arrangement of atoms in the molecule and the types of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods can be used to determine molecular structure .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. This can include its reactivity with other substances, the conditions under which reactions occur, and the products of these reactions .Physical And Chemical Properties Analysis
Physical properties can include melting point, boiling point, density, solubility, and others . Chemical properties refer to how the compound reacts with other substances .Mechanism of Action
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(chloromethyl)-2-fluoro-5-methylpyridine involves the chlorination of 2-fluoro-5-methylpyridine followed by the reaction of the resulting intermediate with formaldehyde.", "Starting Materials": [ "2-fluoro-5-methylpyridine", "Chlorine gas", "Formaldehyde", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether" ], "Reaction": [ "Step 1: Chlorination of 2-fluoro-5-methylpyridine using chlorine gas and hydrochloric acid to obtain 3-chloro-2-fluoro-5-methylpyridine.", "Step 2: Preparation of paraformaldehyde from formaldehyde by heating it with excess hydrochloric acid.", "Step 3: Reaction of 3-chloro-2-fluoro-5-methylpyridine with paraformaldehyde in the presence of sodium hydroxide and diethyl ether to obtain 3-(chloromethyl)-2-fluoro-5-methylpyridine." ] } | |
CAS RN |
1227594-57-1 |
Molecular Formula |
C7H7ClFN |
Molecular Weight |
159.6 |
Purity |
95 |
Origin of Product |
United States |
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